![molecular formula C17H15FN2O3S B4191176 N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide](/img/structure/B4191176.png)
N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide
Overview
Description
N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide, also known as FBP, is a synthetic compound that has been extensively studied in recent years due to its potential applications in scientific research. FBP is a benzothiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.
Mechanism of Action
The mechanism of action of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide is not fully understood, but it is thought to involve the modulation of protein activity through binding to specific sites on the protein surface. This compound has been shown to bind to a variety of proteins, including enzymes, receptors, and ion channels, and to modulate their activity in a variety of ways.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including the modulation of protein activity, the inhibition of enzyme activity, and the modulation of ion channel function. This compound has also been shown to have anti-inflammatory and anti-tumor properties, making it a valuable tool for investigating the mechanisms of these processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide is its versatility as a tool for investigating a range of biological processes. This compound can be used to study protein-protein interactions, enzyme activity, ion channel function, and more. However, there are also limitations to the use of this compound in lab experiments, including its potential toxicity and the need for careful optimization of experimental conditions.
Future Directions
There are many potential future directions for the use of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide in scientific research. One area of interest is the development of this compound derivatives with improved properties, such as increased potency or selectivity for specific protein targets. Another area of interest is the use of this compound in the development of new drugs for the treatment of disease, particularly cancer and inflammatory disorders. Additionally, this compound may have potential applications in the development of diagnostic tools for the detection of specific proteins or protein-protein interactions.
Scientific Research Applications
N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide has been used extensively in scientific research as a tool for investigating a range of biological processes. One of the primary applications of this compound is in the study of protein-protein interactions, as it has been shown to bind to a variety of proteins and modulate their activity. This compound has also been used to study the role of specific proteins in disease processes, as well as to investigate the mechanisms of action of various drugs.
properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(2-methoxyphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O3S/c1-10(23-14-6-4-3-5-13(14)22-2)16(21)20-17-19-12-8-7-11(18)9-15(12)24-17/h3-10H,1-2H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKCBMJDPYHRXRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NC2=C(S1)C=C(C=C2)F)OC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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